Cas no 204327-96-8 ((3S)-1,3-dibenzylpiperazine)

• Product Name: (3S)-1,3-dibenzylpiperazine
• CAS No: 204327-96-8
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• MDL: MFCD03787922
• CID: 253533
• PubChem ID: 10825673
• Update Time: 2025-06-07

(3S)-1,3-dibenzylpiperazine Chemical and Physical Properties

Names and Identifiers

• (S)-1,3-Dibenzylpiperazine
• (S)-N4-Benzyl-2-Benzylpiperazine
• Piperazine,1,3-bis(phenylmethyl)-, (3S)-
• (3S)-1,3-Dibenzylpiperazine
• 1-benzyl-3(S)-benzylpiperazine
• A26359
• AK113661
• FT-0658088
• KB-210754
• SureCN18325
• DTXSID00445472
• Piperazine, 1,3-bis(phenylmethyl)-, (3S)-
• MFCD03787922
• CS-0183202
• Piperazine,1,3-bis(phenylmethyl)-,(3S)-
• SCHEMBL18325
• F12504
• 204327-96-8
• (3S)-1, 3-dibenzylpiperazine
• AKOS015897967
• AS-47183
• AJNDRRBUHVZNKU-SFHVURJKSA-N
• (3S)-1,3-dibenzylpiperazine

• MDL： MFCD03787922
• Inchi： 1S/C18H22N2/c1-3-7-16(8-4-1)13-18-15-20(12-11-19-18)14-17-9-5-2-6-10-17/h1-10,18-19H,11-15H2/t18-/m0/s1
• InChI Key： AJNDRRBUHVZNKU-SFHVURJKSA-N
• SMILES： N1(CC2C=CC=CC=2)CCN[C@@H](CC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 266.17800
• Monoisotopic Mass: 266.178298710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 15.3Ų

Experimental Properties

• Density: 1.064
• PSA: 15.27000
• LogP: 2.96980

(3S)-1,3-dibenzylpiperazine Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：